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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B1265953 Get Quote

This technical guide provides a comprehensive overview of the safety data for aniline
phosphate, intended for researchers, scientists, and professionals in drug development. Due

to the limited availability of specific safety data for aniline phosphate, this guide leverages

data from its primary hazardous component, aniline, to provide a thorough understanding of its

toxicological and safety profile. Aniline phosphate, as a salt of aniline, is expected to exhibit

similar toxicological characteristics.

Chemical Identification and Physical Properties
Aniline phosphate is the salt formed from aniline and phosphoric acid.[1] While specific data

for the salt is sparse, the properties of aniline are well-documented and serve as a reliable

proxy for assessing its hazards.

Table 1: Physical and Chemical Properties
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Property Value (Aniline Phosphate) Value (Aniline)

Molecular Formula C6H10NO4P[1] C6H7N[2]

Molecular Weight 188.10 g/mol [1] 93.12 g/mol [3]

Appearance Data not available
Yellowish to brownish oily

liquid[3][4]

Melting Point 180 °C[5] -6 °C (21 °F)[3][4]

Boiling Point Data not available 184 °C (363 °F)[3][4]

Flash Point Data not available 70 °C (158 °F)[4][6]

Autoignition Temperature Data not available 615 °C (1139 °F)[6]

Vapor Density Data not available 3.22 (Heavier than air)[3]

Specific Gravity Data not available
1.022 @ 20°C (Denser than

water)[3]

Solubility Data not available Slightly soluble in water[3][4]

Hazard Identification and GHS Classification
Aniline is classified as a highly toxic substance with both acute and chronic health risks. It is a

suspected carcinogen and mutagen and is known to cause significant organ damage with

repeated exposure.[7][8]

Table 2: GHS Hazard Classification for Aniline
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Hazard Class Category Hazard Statement

Acute Toxicity (Oral, Dermal,

Inhalation)
3

H301+H311+H331: Toxic if

swallowed, in contact with skin

or if inhaled.[9][10]

Serious Eye Damage/Irritation 1
H318: Causes serious eye

damage.[9][10]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[9][10]

Germ Cell Mutagenicity 2
H341: Suspected of causing

genetic defects.[9][10]

Carcinogenicity 2
H351: Suspected of causing

cancer.[9][10]

Specific Target Organ Toxicity

(Repeated Exposure)
1

H372: Causes damage to

organs (Blood) through

prolonged or repeated

exposure.[7][9]

Hazardous to the Aquatic

Environment (Acute)
1

H400: Very toxic to aquatic life.

[9]

Hazardous to the Aquatic

Environment (Chronic)
1

H410: Very toxic to aquatic life

with long lasting effects.[7]

Flammable Liquids 4 H227: Combustible liquid.[7]

Toxicological Data
The primary toxic effect of aniline is methemoglobinemia, a condition where the blood's ability

to carry oxygen is reduced, leading to cyanosis (a blueish discoloration of the skin).[3][6][11]

Individuals with glucose-6-phosphate-dehydrogenase deficiency are at special risk.[3]

Table 3: Acute Toxicity Data for Aniline
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Route of
Exposure

Endpoint Value Species Reference

Oral LD50 250 mg/kg Rat [8][12]

Dermal LD50 820 mg/kg Rabbit [8][12][13]

Inhalation LC50 248 ppm (4h) Mouse [8]

Experimental Protocols
The toxicological and physical data presented in Safety Data Sheets are derived from

standardized experimental protocols, typically following guidelines from organizations like the

OECD (Organisation for Economic Co-operation and Development).

Acute Oral Toxicity (LD50): Typically determined using OECD Test Guideline 423 (Acute Oral

toxicity – Acute Toxic Class Method). A single dose of the substance is administered to a

group of fasted animals (e.g., rats) by gavage. The animals are observed for up to 14 days

for signs of toxicity and mortality. The LD50 is the statistically estimated dose that would be

lethal to 50% of the animals.

Acute Dermal Toxicity (LD50): Following OECD Test Guideline 402, the substance is applied

to a shaved area of the skin of an animal (e.g., rabbit) for 24 hours. The animals are

observed for signs of toxicity and mortality over 14 days.

Acute Inhalation Toxicity (LC50): As per OECD Test Guideline 403, animals (e.g., rats or

mice) are exposed to the substance as a vapor, dust, or aerosol in an inhalation chamber for

a set period (typically 4 hours). The concentration that is lethal to 50% of the test animals is

the LC50.

The workflow for handling a toxic substance like aniline phosphate in a research setting

requires stringent safety measures.

Caption: Experimental Workflow for Safe Handling of Aniline Phosphate.

Exposure Controls and Personal Protection
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Given the high toxicity of aniline, strict adherence to occupational exposure limits and the use

of personal protective equipment are mandatory.

Table 4: Occupational Exposure Limits for Aniline

Organization Limit Value Notes

OSHA PEL (8-hr TWA) 5 ppm

Legal airborne

permissible exposure

limit.[11][13]

ACGIH TLV (8-hr TWA) 2 ppm
Threshold limit value.

[11][13]

NIOSH REL
Lowest Feasible

Concentration

Recommended

exposure limit for a

carcinogen.[11]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles and a face shield.[5]

Skin Protection: Handle with chemical-impermeable gloves (e.g., nitrile) and wear protective

clothing. Contaminated clothing should be removed immediately.[3][5]

Respiratory Protection: If exposure limits are exceeded, a full-face respirator with appropriate

cartridges is necessary.[5]

First Aid and Emergency Procedures
Immediate action is critical in the event of exposure to aniline phosphate. The primary goal is

to decontaminate the victim and seek immediate medical attention.

Caption: Logical Relationship for Aniline Phosphate First Aid Response.

Fire-Fighting and Accidental Release Measures
Fire-Fighting: Aniline is a combustible liquid.[6] Use dry chemical, foam, carbon dioxide, or

water spray to extinguish fires.[6] Firefighters must wear self-contained breathing apparatus
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(SCBA) and full protective clothing.[3][6]

Accidental Release: In case of a spill, evacuate the area. Remove all sources of ignition.[6]

Wear appropriate PPE, including respiratory protection. Absorb the spill with an inert material

(e.g., sand, vermiculite) and collect it in a suitable container for disposal.[6] Prevent the

material from entering drains or waterways.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265953?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

